Cas no 6633-60-9 (2-Thiophenecarboxylicacid, 2,4-dichlorophenyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 2,4-dichlorophenyl ester
• CAS No: 6633-60-9
• MF: C₁₁H₆Cl₂O₂S
• MW: 273.135139942169
• CID: 513471
• PubChem ID: 238004
• Update Time: 2024-02-29

2-Thiophenecarboxylicacid, 2,4-dichlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 2,4-dichlorophenyl ester
• (2,4-dichlorophenyl) thiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 2,4-dichlorophenyl ester

• Inchi： 1S/C11H6Cl2O2S/c12-7-3-4-9(8(13)6-7)15-11(14)10-2-1-5-16-10/h1-6H
• InChI Key： RHYNBHIQNTWNQH-UHFFFAOYSA-N
• SMILES： C1(C(OC2=CC=C(Cl)C=C2Cl)=O)SC=CC=1

Computed Properties

• Exact Mass: 374.94737
• Monoisotopic Mass: 271.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.655
• Boiling Point: 491.7°C at 760 mmHg
• Flash Point: 251.2°C
• Refractive Index: 1.614
• PSA: 38.33
• LogP: 4.27410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters